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Compound of Interest

Compound Name: Tridoxine

Cat. No.: B1207250 Get Quote

Preparation of Pyridoxine Hydrochloride Stock
Solution for Cell Culture Applications
Introduction

Pyridoxine hydrochloride, a water-soluble vitamin B6 vitamer, is an essential micronutrient for

the in vitro growth and proliferation of mammalian cells. It serves as a precursor to pyridoxal 5'-

phosphate (PLP), a crucial coenzyme in a wide array of metabolic reactions, including amino

acid metabolism, neurotransmitter synthesis, and heme biosynthesis. Due to its stability,

pyridoxine hydrochloride is a common component of many commercially available cell culture

media. These application notes provide a detailed protocol for the preparation of a sterile

pyridoxine hydrochloride stock solution for supplementing cell culture media.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of pyridoxine hydrochloride is

critical for the accurate preparation of stock solutions.
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Property Value Reference

Synonyms
Vitamin B6 hydrochloride,

Pyridoxol hydrochloride

Molecular Formula C₈H₁₁NO₃·HCl

Molecular Weight 205.64 g/mol

Appearance
White to off-white crystalline

powder

Solubility in Water Freely soluble (200 mg/mL) [1]

pH (5% aqueous solution) 2.3 - 3.5 [1]

Concentration in Standard Cell Culture Media
Pyridoxine hydrochloride is a standard component of many basal media formulations. The

concentrations can vary, influencing the need for additional supplementation depending on the

cell type and experimental conditions.

Media Formulation
Pyridoxine Hydrochloride
Concentration (mg/L)

Molar Concentration (µM)

DMEM (High Glucose) 4.0 19.45

RPMI-1640 1.0 4.86

Ham's F-12 0.062 0.30

DMEM/F-12 ~2.03 ~9.87

Experimental Protocols
Materials

Pyridoxine Hydrochloride (cell culture grade)

Cell culture-grade water (e.g., WFI, deionized, or Milli-Q)
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Sterile conical tubes (15 mL or 50 mL)

Sterile serological pipettes

0.22 µm sterile syringe filter

Sterile syringes

Analytical balance

Weighing paper

Spatula

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparation of a 10 mg/mL (1000X) Stock
Solution
This protocol describes the preparation of a 10 mg/mL stock solution, which is approximately

48.6 mM. This concentration provides a convenient 1000X stock for media that typically contain

pyridoxine hydrochloride in the low mg/L range.

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

maintain the sterility of the stock solution.

Weighing: Accurately weigh 100 mg of pyridoxine hydrochloride powder using an analytical

balance and sterile weighing paper.

Dissolution: Transfer the powder to a 15 mL sterile conical tube. Using a sterile serological

pipette, add 10 mL of cell culture-grade water to the tube.

Mixing: Tightly cap the tube and vortex until the pyridoxine hydrochloride is completely

dissolved. The solution should be clear and colorless.
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Sterile Filtration: Draw the solution into a sterile syringe. Attach a 0.22 µm sterile syringe filter

to the syringe. Filter the solution into a new sterile conical tube. This step is crucial for

removing any potential microbial contamination.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes

(e.g., 100 µL or 500 µL) in sterile cryovials to minimize freeze-thaw cycles.

Labeling: Clearly label each aliquot with the name of the compound, concentration (10

mg/mL), preparation date, and your initials.

Storage: Store the aliquots protected from light. For short-term storage, 2-8°C is suitable. For

long-term storage, store at -20°C for up to one month or at -80°C for up to six months.

Working Solution Preparation
To supplement cell culture medium, thaw an aliquot of the stock solution and dilute it to the

desired final concentration. For example, to supplement a medium to a final concentration of 4

mg/L, add 0.4 µL of the 10 mg/mL stock solution for every 1 mL of medium.

Visualizing the Workflow
A clear workflow ensures reproducibility and minimizes errors during the preparation process.
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Stock Solution Preparation

Storage and Use

1. Weigh 100 mg Pyridoxine HCl

2. Dissolve in 10 mL Cell Culture Grade Water

3. Vortex to Mix

4. Sterile Filter (0.22 µm)

5. Aliquot into Sterile Tubes

6. Store at -20°C or -80°C (Protect from Light)

7. Dilute to Final Working Concentration in Medium

Click to download full resolution via product page

Caption: Workflow for the preparation of pyridoxine hydrochloride stock solution.

Signaling and Metabolic Involvement
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Pyridoxine is converted within the cell to its biologically active form, pyridoxal 5'-phosphate

(PLP), which acts as a coenzyme in numerous enzymatic reactions.

PLP-Dependent Metabolic Pathways

Pyridoxine HCl
(from medium)

Intracellular Pyridoxine

Cellular Uptake

Pyridoxal 5'-Phosphate (PLP)
(Active Coenzyme)

Phosphorylation

Amino Acid Metabolism
(e.g., transamination) Neurotransmitter Synthesis Heme Biosynthesis
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Caption: Simplified overview of pyridoxine's metabolic role in the cell.

Conclusion
The protocol outlined in these application notes provides a reliable method for preparing sterile

pyridoxine hydrochloride stock solutions for use in cell culture. Adherence to aseptic techniques

and proper storage conditions are paramount to ensure the quality and efficacy of the

supplement. The provided information on its properties and concentrations in standard media

will aid researchers in making informed decisions regarding media supplementation for their

specific cell culture systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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